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Compound of Interest

Compound Name: DMH2

Cat. No.: B607155

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMH2 is a potent and selective small molecule inhibitor of the Bone Morphogenetic Protein
(BMP) type | receptors ALK2, ALK3, and ALKB®. It plays a crucial role in cellular signaling
pathways that govern cell proliferation, differentiation, and apoptosis. These application notes
provide a comprehensive guide to the preparation of DMH2 solutions for in vitro cell culture
experiments, ensuring reproducible and reliable results.

Mechanism of Action

DMH2 exerts its biological effects by inhibiting the kinase activity of BMP type | receptors. This
blockade prevents the phosphorylation of downstream SMAD proteins (SMAD1/5/8), thereby
inhibiting the transcription of BMP-responsive genes, such as the Inhibitor of DNA binding (Id)
family of proteins. This interruption of the BMP signaling cascade can lead to decreased cell
growth and induction of apoptosis in susceptible cell lines, such as non-small cell lung
carcinoma cells.

BMP Signaling Pathway Inhibition by DMH2
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Caption: Inhibition of the BMP signaling pathway by DMH2.
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Quantitative Data Summary

Property Value Reference

Molecular Weight 451.52 g/mol [1][2]

General knowledge for small

Appearance Lyophilized powder
molecules

B Soluble in DMSO up to 20 mM
Solubility ) ] [2]
(with gentle warming)

Storage of Powder -20°C for up to 3 years [31[4]
) -20°C in DMSO for up to 3
Storage of Stock Solution [5]
months

Experimental Protocols

Materials
o DMH2 lyophilized powder

o Dimethyl sulfoxide (DMSO), cell culture grade, sterile

 Sterile, nuclease-free water or phosphate-buffered saline (PBS)
o Sterile microcentrifuge tubes

 Sterile pipette tips

» Vortex mixer

» Water bath or heat block (optional)

¢ Cell culture medium appropriate for the cell line of interest

Protocol 1: Preparation of a 10 mM DMH2 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of DMH2 in DMSO.
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// Nodes Start [label="Start:\nLyophilized DMH2 Powder", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; Weigh [label="Calculate required\nDMSO volume", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Add_DMSO [label="Add sterile DMSO\nto DMH2 vial",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dissolve [label="Vortex to dissolve\n(gentle
warming if needed)", fillcolor="#FBBCO05", fontcolor="#202124"]; Aliquot [label="Aliquot into
sterile\nmicrocentrifuge tubes”, fillcolor="#34A853", fontcolor="#FFFFFF"]; Store [label="Store
at -20°C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; End [label="End:\n10 mM DMH2 Stock
Solution", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Weigh; Weigh -> Add_DMSO; Add_DMSO -> Dissolve; Dissolve -> Aliquot;
Aliquot -> Store; Store -> End; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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